Cas no 1396673-60-1 (3-cyclopentyl-7-{2-(1H-indol-3-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 3-cyclopentyl-7-{2-(1H-indol-3-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 1396673-60-1
• MF: C₂₁H₂₂N₆O₂
• MW: 390.438383579254
• CID: 6430877
• PubChem ID: 71794129
• Update Time: 2025-07-11

3-cyclopentyl-7-{2-(1H-indol-3-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-7-{2-(1H-indol-3-yl)ethylamino}-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• F6247-1948
• 3-cyclopentyl-7-{[2-(1H-indol-3-yl)ethyl]amino}pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• 7-((2-(1H-indol-3-yl)ethyl)amino)-3-cyclopentylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• AKOS024544586
• VU0541193-1
• 6-cyclopentyl-2-[2-(1H-indol-3-yl)ethylamino]-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• 1396673-60-1

• Inchi： 1S/C21H22N6O2/c28-19-16-12-24-20(22-10-9-13-11-23-17-8-4-3-7-15(13)17)25-18(16)26-21(29)27(19)14-5-1-2-6-14/h3-4,7-8,11-12,14,23H,1-2,5-6,9-10H2,(H2,22,24,25,26,29)
• InChI Key： ZBRBIEQHEJCKIG-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C(NCCC3=CNC4C=CC=CC3=4)N=C2NC(N1C1CCCC1)=O

Computed Properties

• Exact Mass: 390.18042397g/mol
• Monoisotopic Mass: 390.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles